1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid

• CAS No.: 649727-21-9
• Molecular Formula: C15H12N2O2
• Molecular Weight: 252.27 g/mol
• IUPAC Name: 1-isoquinolin-1-yl-4-methylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C15H12N2O2/c1-10-8-17(9-13(10)15(18)19)14-12-5-3-2-4-11(12)6-7-16-14/h2-9H,1H3,(H,18,19)
• InChI Key: ZXNDISLDMBJODX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=C1C(=O)O)C2=NC=CC3=CC=CC=C32

Description

1-(Isoquinolin-1-yl)-4-methyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.63 g (15 mmol) of lithium hydroxide monohydrate is added at a temperature in the region of 20° C. to 1.35 g (5 mmol) of 1-(isoquinol-1-yl)-3-methoxycarbonyl-4-methyl-1H-pyrrole dissolved in 50 mL of tetrahydrofuran and 50 mL of water. After stirring at reflux for 25 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 20 mL of water and then triturated with 15 mL of 1N hydrochloric acid. After filtering off and drying the solid residue at ambient pressure at a temperature in the region of 50° C., 1.1 g of 3-carboxy-1-(isoquinol-1-yl)-4-methyl-1H-pyrrole are obtained in the form of a whitish solid melting at 245° C.